Cas no 909187-36-6 (2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid)

• Product Name: 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid
• CAS No: 909187-36-6
• MF: C₁₆H₂₃BO₄
• MW: 290.162425279617
• CID: 2122224
• PubChem ID: 68455845
• Update Time: 2025-07-31

2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid
• HUJLUOIQAXVZPG-UHFFFAOYSA-N
• 2-methyl-2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propanoic acid
• G64500
• MFCD24039329
• DA-01187
• CS-0368352
• SCHEMBL2954846
• 909187-36-6
• 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid

• Inchi： 1S/C16H23BO4/c1-14(2,13(18)19)11-7-9-12(10-8-11)17-20-15(3,4)16(5,6)21-17/h7-10H,1-6H3,(H,18,19)
• InChI Key： HUJLUOIQAXVZPG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)C(C(=O)O)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 290.1689394g/mol
• Monoisotopic Mass: 290.1689394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8

Additional information on 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid

2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid: A Versatile Building Block in Modern Chemical Synthesis

2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid (CAS No. 909187-36-6) is a highly versatile compound that has gained significant attention in the field of chemical synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and reactivity, making it an essential building block for a wide range of applications.

The molecular structure of 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid consists of a substituted phenyl group attached to a boronic ester moiety. The presence of the boronic ester functional group imparts significant reactivity and versatility to the molecule. This feature allows it to participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, the use of boronic esters in drug discovery and development has seen a surge in interest. The ability to introduce boronic esters into drug candidates can enhance their pharmacological properties, such as solubility and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of boronic esters in improving the pharmacokinetic profiles of certain drug molecules. This has led to the development of more effective and safer therapeutic agents.

The synthesis of 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid typically involves several steps. One common approach is to start with a substituted phenylacetic acid derivative and introduce the boronic ester functionality through a series of reactions. The key steps often include Grignard reactions and subsequent transformations to form the desired product. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

One of the notable applications of this compound is in the synthesis of pharmaceutical intermediates. The ability to introduce specific functional groups through cross-coupling reactions makes it an ideal candidate for the preparation of complex drug molecules. For example, a recent study demonstrated the use of 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid in the synthesis of a novel anti-inflammatory agent. The resulting compound showed improved efficacy and reduced side effects compared to existing treatments.

The stability and reactivity of 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid are also important considerations for its use in various applications. The compound is generally stable under standard laboratory conditions but can be sensitive to air and moisture. Proper storage conditions are essential to maintain its integrity and reactivity. Additionally, its reactivity can be fine-tuned by adjusting reaction conditions such as temperature and solvent choice.

In the context of materials science, this compound has shown promise in the development of functional materials with unique properties. For instance, researchers have explored its use in the synthesis of polymers with tunable mechanical properties and biodegradability. These materials have potential applications in areas such as tissue engineering and drug delivery systems.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid can be synthesized using green chemistry principles. This includes the use of environmentally friendly solvents and catalysts that minimize waste generation and reduce energy consumption.

In conclusion, 2-Methyl-2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propanoic acid (CAS No. 909187-36-6) is a highly versatile compound with a wide range of applications in chemical synthesis and medicinal chemistry. Its unique structural features and reactivity make it an essential building block for the development of novel drugs and functional materials. Ongoing research continues to uncover new possibilities for its use in various fields.